3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide

• Molecular Formula: C12H13N7OS
• Molecular Weight: 303.35 g/mol
• IUPAC Name: 3-(6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C12H13N7OS/c1-7-9(8(2)18-19-5-13-16-11(7)19)3-4-10(20)15-12-17-14-6-21-12/h5-6H,3-4H2,1-2H3,(H,15,17,20)
• InChI Key: HXWXEORPVRYSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN2C1=NN=C2)C)CCC(=O)NC3=NN=CS3

Description

is a chemical compound with the following structure:

3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide: $$\text{C}_{10}\text{H}_{12}\text{N}_4\text{O}_2$$C10​H12​N4​O2​

.
• It belongs to the class of triazolopyridazine derivatives and contains both triazole and thiadiazole moieties.
• The compound’s systematic name is 3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-propionic acid .

Preparation Methods

Synthetic Routes:

Industrial Production Methods:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Biological Activity

The compound 3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide is a novel synthetic molecule that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{13}N_{7}OS$, with a molecular weight of approximately 303.35 g/mol. The structural components include a triazolo-pyridazine moiety and a thiadiazole group, which are known to contribute to various biological activities.

Pharmacological Activities

Research indicates that derivatives of triazolo and thiadiazole compounds exhibit a wide range of biological activities. The following sections summarize specific pharmacological effects associated with the compound.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial properties of triazolo-thiadiazole derivatives. For instance:

• Antibacterial Activity : Compounds in this class have shown effectiveness against Gram-positive and Gram-negative bacteria. In vitro studies indicated that certain derivatives possess minimum inhibitory concentrations (MICs) in the low µg/mL range against pathogens like Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : Some triazolo derivatives have also been evaluated for their antifungal properties, showing promising results against fungi such as Candida albicans.

Anticancer Activity

The anticancer potential of triazolo-thiadiazole compounds has been extensively studied:

• Mechanism of Action : These compounds often induce apoptosis in cancer cells through various pathways, including inhibition of PI3K/Akt/mTOR signaling .
• Cell Line Studies : In vitro tests on human cancer cell lines (e.g., MCF-7 for breast cancer and HCT116 for colon cancer) revealed significant antiproliferative effects with IC50 values often below 10 µM .

Anti-inflammatory Activity

Triazolo-thiadiazole derivatives have shown anti-inflammatory effects by inhibiting pro-inflammatory cytokines:

• Cytokine Inhibition : Studies indicate that these compounds can reduce levels of TNF-alpha and IL-6 in activated macrophages, suggesting potential therapeutic applications in inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of these compounds. Key findings include:

• Substituent Effects : Modifications on the thiadiazole ring significantly affect the potency and selectivity of the compounds. For example, adding alkyl groups can enhance solubility and bioavailability .
• Molecular Modeling Studies : Computational studies have been employed to predict how structural variations influence binding affinity to biological targets. These models assist in rational drug design efforts aimed at enhancing efficacy .

Case Studies

Several case studies highlight the biological activities of similar compounds:

• Case Study 1 : A derivative with a similar structure demonstrated potent antibacterial activity against multi-drug resistant strains of E. coli, achieving an MIC value of 4 µg/mL .
• Case Study 2 : Another study reported that a closely related compound exhibited significant cytotoxicity against various cancer cell lines, with IC50 values ranging from 5 to 15 µM .